Cas no 921846-60-8 (N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide)

• Product Name: N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• CAS No: 921846-60-8
• MF: C₁₈H₁₈N₄O₃S₃
• MW: 434.555519580841
• CID: 6028482
• PubChem ID: 16826139
• Update Time: 2025-11-07

N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• N-(4-pyridin-4-yl-1,3-thiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• N-(4-(pyridin-4-yl)thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide
• 921846-60-8
• F2253-0356
• AKOS024631510
• VU0490515-1
• CHEMBL2093506
• N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide
• TDR80160

• Inchi： 1S/C18H18N4O3S3/c23-17(21-18-20-15(12-27-18)13-5-7-19-8-6-13)14-3-1-9-22(11-14)28(24,25)16-4-2-10-26-16/h2,4-8,10,12,14H,1,3,9,11H2,(H,20,21,23)
• InChI Key： HXYXYWNIRFSDOO-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCC(C(NC2=NC(C3=CC=NC=C3)=CS2)=O)C1

Computed Properties

• Exact Mass: 434.05410397g/mol
• Monoisotopic Mass: 434.05410397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 157Ų

Additional information on N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide

Comprehensive Analysis of N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide (CAS No. 921846-60-8)

The compound N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide (CAS No. 921846-60-8) is a highly specialized molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyridinyl-thiazole core and a thiophene-sulfonyl moiety, makes it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide aligns with this trend, as its structural complexity suggests possible interactions with key biological pathways. Scientists are exploring its role in modulating cellular signaling, which could have implications for oncology, inflammation, and metabolic disorders.

The synthesis of CAS No. 921846-60-8 involves multi-step organic reactions, including the formation of the thiazole ring and the introduction of the sulfonyl group. These steps require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation.

One of the most frequently asked questions about N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide is its solubility and stability profile. Preliminary studies indicate that it exhibits moderate solubility in organic solvents like DMSO and DMF, which is advantageous for in vitro assays. Stability under various pH conditions is also a critical factor, as it determines the compound's suitability for oral or intravenous administration in preclinical models.

Another area of interest is the compound's potential as a lead candidate in drug development. Its piperidine-carboxamide backbone is a common pharmacophore found in many FDA-approved drugs, suggesting favorable pharmacokinetic properties. Researchers are investigating its bioavailability, metabolic stability, and toxicity to assess its viability for further development.

From an industrial perspective, CAS No. 921846-60-8 represents a valuable intermediate for the synthesis of more complex molecules. Pharmaceutical companies are increasingly interested in scalable synthetic routes to produce this compound efficiently. Green chemistry principles, such as minimizing waste and using catalytic methods, are being applied to optimize its production.

In conclusion, N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-3-carboxamide is a promising compound with diverse applications in medicinal chemistry. Its unique structure and potential biological activity make it a focal point for ongoing research. As the scientific community continues to explore its properties, this molecule could pave the way for innovative therapies addressing unmet medical needs.